Cas no 1835705-53-7 (Boc-C1-PEG2-C4-Cl)
Boc-C1-PEG2-C4-Cl Chemical and Physical Properties
Names and Identifiers
-
- Boc-C1-PEG2-C4-Cl
- PROTAC Linker 1
- tert-butyl 2-[2-(6-chlorohexoxy)ethoxy]acetate
-
- Inchi: 1S/C14H27ClO4/c1-14(2,3)19-13(16)12-18-11-10-17-9-7-5-4-6-8-15/h4-12H2,1-3H3
- InChI Key: GRFAVKLYDZBECC-UHFFFAOYSA-N
- SMILES: ClCCCCCCOCCOCC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 226
- XLogP3: 2.9
- Topological Polar Surface Area: 44.8
Boc-C1-PEG2-C4-Cl Security Information
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Boc-C1-PEG2-C4-Cl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B881099-100mg |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | ≥98% | 100mg |
¥2,137.50 | 2022-09-29 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50130-100mg |
PROTAC Linker 1 |
1835705-53-7 | 98% | 100mg |
¥2228.00 | 2023-09-07 | |
| Chemenu | CM338827-100mg |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| MedChemExpress | HY-108371-10mM*1mLinDMSO |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | ≥98.0% | 10mM*1mLinDMSO |
¥2750 | 2023-07-26 | |
| MedChemExpress | HY-108371-100mg |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | 99.81% | 100mg |
¥2100 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1262617-100mg |
PROTAC Linker 1 |
1835705-53-7 | 98% | 100mg |
$215 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1099602-100mg |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | 98% | 100mg |
¥3250.00 | 2023-11-21 | |
| Ambeed | A110551-100mg |
tert-Butyl 2-(2-((6-chlorohexyl)oxy)ethoxy)acetate |
1835705-53-7 | 98% | 100mg |
$225.0 | 2025-02-24 | |
| MedChemExpress | HY-108371-10mM*1 mL in DMSO |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | ≥98.0% | 10mM*1 mL in DMSO |
¥880 | 2023-08-31 | |
| MedChemExpress | HY-108371-25mg |
Boc-C1-PEG2-C4-Cl |
1835705-53-7 | 99.81% | 25mg |
¥800 | 2024-04-19 |
Boc-C1-PEG2-C4-Cl Suppliers
Boc-C1-PEG2-C4-Cl Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on Boc-C1-PEG2-C4-Cl
Introduction to Boc-C1-PEG2-C4-Cl (CAS No. 1835705-53-7)
The compound Boc-C1-PEG2-C4-Cl (CAS No. 1835705-53-7) is a specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is notable for its unique structure, which incorporates a tert-butoxycarbonyl (Boc) group, a polyethylene glycol (PEG) chain, and a chloroalkane moiety. The integration of these functional groups makes it versatile for various applications, particularly in drug delivery systems, polymer synthesis, and surface modification technologies.
The Boc group is a well-known protecting group in peptide synthesis, offering stability during reaction processes. Its presence in Boc-C1-PEG2-C4-Cl suggests potential applications in peptide engineering and bioconjugation. The PEG chain, on the other hand, is renowned for its biocompatibility and hydrophilic properties, making it a valuable component in drug delivery systems. Recent studies have highlighted the use of PEGylated compounds in enhancing drug solubility and reducing immunogenicity, further underscoring the significance of this compound.
The chloroalkane moiety in Boc-C1-PEG2-C4-Cl introduces reactivity that can be exploited for polymerization or cross-linking reactions. This feature aligns with current research trends focusing on developing stimuli-responsive materials and advanced biomaterials for medical applications. For instance, researchers have explored the use of chloroalkane-containing polymers in creating hydrogels with tunable mechanical properties, which are promising for tissue engineering and regenerative medicine.
Recent advancements in click chemistry have also opened new avenues for the utilization of Boc-C1-PEG2-C4-Cl. The compound's structure allows for efficient conjugation with other biomolecules or nanoparticles, facilitating the creation of multifunctional platforms for diagnostics and therapy. For example, studies have demonstrated the successful incorporation of PEGylated chloroalkanes into gold nanoparticles for targeted drug delivery, showcasing their potential in nanomedicine.
In terms of synthesis, Boc-C1-PEG2-C4-Cl is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production. Quality control measures include chromatographic purification and spectroscopic analysis to confirm the compound's identity and integrity.
The physical and chemical properties of Boc-C1-PEG2-C4-Cl are critical for its application in various fields. Its molecular weight is approximately 364 g/mol, with a melting point around -60°C and a boiling point of 95°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits limited solubility in water due to the hydrophobic nature of the Boc group.
From an environmental standpoint, Boc-C1-PEG2-C4-Cl demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by temperature and pH levels. This characteristic is important for assessing its environmental impact and ensuring sustainable practices during its production and use.
In conclusion, Boc-C1-PEG2-C4-Cl (CAS No. 1835705-53-7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in advancing materials science, drug delivery systems, and biomedical technologies. As research continues to explore its potential, this compound is expected to play an increasingly pivotal role in addressing complex challenges in these fields.
1835705-53-7 (Boc-C1-PEG2-C4-Cl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)